Cas no 918481-44-4 (Methanone, [4-[(2,6-dimethylphenyl)methyl]-1-piperazinyl]-1-pyrrolidinyl-)

• Product Name: Methanone, [4-[(2,6-dimethylphenyl)methyl]-1-piperazinyl]-1-pyrrolidinyl-
• CAS No: 918481-44-4
• MF: C₁₈H₂₇N₃O
• MW: 301.42648434639
• CID: 774943
• PubChem ID: 59382090
• Update Time: 2025-04-19

Methanone, [4-[(2,6-dimethylphenyl)methyl]-1-piperazinyl]-1-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-[(2,6-dimethylphenyl)methyl]-1-piperazinyl]-1-pyrrolidinyl-
• [4-[(2,6-dimethylphenyl)methyl]piperazin-1-yl]-pyrrolidin-1-ylmethanone
• SCHEMBL13150475
• DTXSID50731751
• 918481-44-4
• {4-[(2,6-Dimethylphenyl)methyl]piperazin-1-yl}(pyrrolidin-1-yl)methanone

• Inchi： 1S/C18H27N3O/c1-15-6-5-7-16(2)17(15)14-19-10-12-21(13-11-19)18(22)20-8-3-4-9-20/h5-7H,3-4,8-14H2,1-2H3
• InChI Key： VFRJYRXULSAFBY-UHFFFAOYSA-N
• SMILES： O=C(N1CCCC1)N1CCN(CC2C(C)=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 301.215412493g/mol
• Monoisotopic Mass: 301.215412493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.8Ų